Lead sulfate
Overview
Description
Lead sulfate appears as a white crystalline solid . It occurs naturally in the mineral anglesite and is synthesized by adding sulfuric acid to a lead salt solution . It is used in lithography, weighting fabrics, and as a paint drier .
Synthesis Analysis
Lead sulfate can be synthesized using the doped lead sulfate atmospheric hydrothermal method with lead oxide, lead sulfate, and sulfuric acid as reactants .Molecular Structure Analysis
The molecular formula of lead sulfate is PbSO4 . It is a p-type semiconductor .Chemical Reactions Analysis
Lead sulfate reacts with soluble chlorides, such as hydrochloric acid, to precipitate white lead chloride . It also reacts with soluble sulfates, including dilute sulfuric acid, to precipitate white lead sulfate . Lead sulfate is less soluble than lead chloride .Physical And Chemical Properties Analysis
Lead sulfate is insoluble in water and sinks in water . It is soluble in sodium hydroxide solution and concentrated hydriodic acid . It is slightly soluble in hot water and insoluble in ethanol .Scientific Research Applications
Lead-Acid Batteries
Lead sulfate plays a crucial role in the functioning of lead-acid batteries . Specifically, tetrabasic lead sulfate (4BS) is used as a positive active material additive for these batteries . The addition of 4BS positively affects the performance of the battery . It is synthesized from scrap lead paste formed during the production process of the batteries . This not only enhances the battery’s performance but also addresses the disposal problem of the scrap lead paste .
Battery Life Enhancement
The use of lead sulfate in batteries can significantly enhance their life. A study showed that the 100% charge–discharge cycle life of a new battery was about 1.4 times higher than that of general lead-acid batteries when tetrabasic lead sulfate was added .
Material Recycling
Lead sulfate is involved in the recycling practices of lead-acid batteries. The manufacturing practices of these batteries operate at 99% recycling rates, substantially minimizing environmental impact .
Corrosion Prevention
In the context of lead-acid batteries, the constant dissolution and redeposition of the cell’s active materials, including lead sulfate, over each charge–discharge cycle, enable the corrosion of electrode grids . This affects the battery cycle life and material utilization .
Sulfate Removal
Lead sulfate plays a role in the treatment processes for sulfate and lead removal from battery manufacturing wastewaters . However, the efficiency of lead removal can be significantly decreased when the pH of the solution is above 10 .
Energy Storage
Lead sulfate is also relevant in the field of energy storage. Despite the low energy density of lead-acid batteries, improvements in the technology, including the use of lead sulfate, could increase energy density and enable power-grid storage applications .
Mechanism of Action
Safety and Hazards
Future Directions
The addition of tetrabasic lead sulfates (4BS) as additives to positive pastes will effectively address the shortcomings which occur during the usage of Lead-acid batteries, such as the premature capacity loss and the active substances shed in the positive paste . This suggests that future research could focus on improving the performance of lead-acid batteries using lead sulfate .
Relevant Papers Several papers have been published on the topic of lead sulfate. These include studies on the reduction of basic lead sulfate , the stabilization of exogenous lead-contaminated soil with different particle sizes , and the use of lead sulfate as the positive active material of lead-acid batteries .
properties
IUPAC Name |
lead(2+);sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O4S.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEQXNNJHMWSZHK-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Pb+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PbSO4, O4PbS |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | lead(II) sulfate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Lead(II)_sulfate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50883502 |
Source
|
| Record name | Lead sulphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Lead sulfate appears as a white crystalline solid. Insoluble in water and sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be mildly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Use: in lithography, battery acid solution treated fabrics, used in varnishes., Water or Solvent Wet Solid, Dry Powder; Dry Powder, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Dry Powder, Water or Solvent Wet Solid; Liquid, Other Solid; Other Solid, White powder that is insoluble in water; [CAMEO] |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Sulfuric acid, lead salt (1:?) | |
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| Record name | Sulfuric acid, lead salt, tetrabasic | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sulfuric acid, lead(2+) salt (1:1) | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lead(II) sulfate | |
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Solubility |
In water, 0.0404 g/100 mL at 25 °C; slightly soluble in alkaline solutions., Soluble in about 2225 parts water; more soluble in nitric acid; soluble in sodium hydroxide, ammonium acetate or tartrate solution; soluble in concentrated hydriodic acid; insoluble in alcohol., In water, 32 mg/L at 15 °C |
Source
|
| Record name | LEAD SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6308 | |
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Density |
6.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 6.2 g/cu cm |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | LEAD SULFATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6308 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Lead sulfate | |
Color/Form |
White, heavy crystal powder, White monoclinic or rhombic crystals | |
CAS RN |
7446-14-2; 15739-80-7, 7446-14-2, 15739-80-7, 52732-72-6, 90583-07-6 |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Lead(+2) sulfate | |
| Source | ChemIDplus | |
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| Record name | Sulfuric acid, lead salt (1:?) | |
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| Record name | Sulfuric acid, lead salt, tetrabasic | |
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| Record name | Sulfuric acid, lead(2+) salt, basic | |
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| Record name | Sulfuric acid, lead salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Sulfuric acid, lead salt, tetrabasic | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sulfuric acid, lead(2+) salt (1:1) | |
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| Record name | Lead sulphate | |
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| Record name | Lead sulphate | |
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| Record name | Sulphuric acid, lead salt | |
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| Record name | LEAD SULFATE | |
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Melting Point |
2138 °F (USCG, 1999), 1170 °C |
Source
|
| Record name | LEAD SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6895 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
Q & A
Q1: What are the effects of different electrolyte compositions on lead sulfate formation and battery performance?
A2: Electrolyte composition plays a crucial role in lead sulfate formation and battery performance. Studies have shown that acidic ammonium sulfate electrolytes (0.5 mol dm-3, pH 2.0) result in higher charge delivery over multiple cycles compared to other sulfate-based electrolytes. [] This improved performance is attributed to the formation of larger lead sulfate crystals, which exhibit a less passivating effect. []
Q2: Can you explain the role of additives like tetrabasic lead sulfate (4BS) in improving the performance of lead-acid batteries?
A3: Tetrabasic lead sulfate (4BS) is a common additive in lead-acid battery pastes. It helps prevent premature capacity loss and failure of the positive active material, ultimately extending battery life. [] The exact mechanism of 4BS is still under investigation, but it is believed to influence the morphology and properties of the lead dioxide active material during battery formation and cycling. [, ]
Q3: How do different synthesis methods affect the properties of tetrabasic lead sulfate for battery applications?
A4: The synthesis method can significantly influence the purity, particle size, and electrochemical performance of tetrabasic lead sulfate used in batteries. A study highlighted a method using lead powder or lead oxide with sulfuric acid to create a more uniform, high-purity product. [] This method allows battery manufacturers greater control over production and improves the battery's cycle life by minimizing the negative effects of residual lead and sulfate ions. []
Q4: What is the crystal structure of tetrabasic lead sulfate and its relationship to other lead compounds in batteries?
A5: Tetrabasic lead sulfate (4PbO.PbSO4) possesses a structure closely related to tetragonal lead oxide (PbO), with one of the six lead sites occupied by a sulfate group. [] This structural similarity to other lead compounds like tribasic lead sulfate (3PbO.PbSO4.H2O) and PbO suggests potential structural control during battery reactions, influencing the final product characteristics. []
Q5: What are the primary challenges associated with recycling lead from spent lead-acid batteries?
A6: The dominant presence of lead sulfate in spent lead-acid batteries poses a significant challenge for recycling. Efficiently separating and recovering lead from the sulfate matrix is crucial for both economic and environmental reasons. [] Traditional methods often involve high energy consumption and generate hazardous byproducts. []
Q6: How can hydrometallurgical processes be applied to recover lead from lead sulfate-rich waste?
A7: Hydrometallurgical methods offer a promising avenue for lead recovery from lead sulfate-rich waste. One approach involves converting lead sulfate to lead oxalate using oxalate-bearing solutions like oxalic acid or potassium oxalate. [] This method is advantageous as it is environmentally friendly, eliminates the need for additional reductants, and exhibits a strong thermodynamic driving force for the conversion. []
Q7: What other methods are being explored for the efficient and environmentally friendly recovery of lead from waste materials?
A8: Research is ongoing to develop sustainable and efficient methods for lead recovery. One study focuses on a wet process using a sulfate-containing alkaline solution to transform lead sulfate into basic lead sulfates, specifically tribasic lead sulfate and tetrabasic lead sulfate, which are suitable for direct use in new lead-acid batteries. [] This method offers a more environmentally friendly alternative to traditional processes. []
Q8: What are the known toxic effects of lead exposure, and how does lead sulfate contribute to these effects?
A9: Lead exposure can lead to various health problems, including neurological, cardiovascular, and hematological issues. [, ] Lead sulfate, like other lead compounds, exhibits toxicity due to the release of lead ions. [] These ions can interfere with essential biological processes and accumulate in various organs, leading to adverse health effects.
Q9: How does the route of exposure influence the toxicity of lead sulfate?
A10: A study comparing different routes of exposure for lead compounds, including lead sulfate, revealed that intratracheal instillation resulted in more significant pneumotoxic and hematotoxic effects compared to lead-containing particulate matter (PM2.5). [] This highlights the importance of considering exposure pathways when assessing the risks associated with lead compounds. []
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